Cas no 14655-53-9 (Phosphinous acid,P,P-diphenyl-, 2-propen-1-yl ester)

Phosphinous acid,P,P-diphenyl-, 2-propen-1-yl ester structure
14655-53-9 structure
Product Name:Phosphinous acid,P,P-diphenyl-, 2-propen-1-yl ester
CAS No:14655-53-9
MF:C15H15OP
MW:242.252764940262
CID:216909
PubChem ID:301900
Update Time:2025-04-19

Phosphinous acid,P,P-diphenyl-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphinous acid,P,P-diphenyl-, 2-propen-1-yl ester
    • diphenyl(prop-2-enoxy)phosphane
    • AC1L6ZEO
    • allyloxy-diphenylphosphane
    • Allyloxy-diphenyl-phosphin
    • Diphenyl-phosphinigsaeure-allylester
    • diphenylphosphinous acid allyl ester
    • diphenyl-phosphinous acid allyl ester
    • NSC180818
    • O-Allyldiphenylphosphinit
    • SureCN3281213
    • SCHEMBL3281213
    • DTXSID70306869
    • NSC-180818
    • Prop-2-en-1-yl diphenylphosphinite
    • 14655-53-9
    • (Allyloxy)diphenylphosphane
    • Inchi: 1S/C15H15OP/c1-2-13-16-17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h2-12H,1,13H2
    • InChI Key: PGTFBKVPHNHWSX-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)OCC=C

Computed Properties

  • Exact Mass: 242.08615
  • Monoisotopic Mass: 242.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Boiling Point: 329.5°Cat760mmHg
  • Flash Point: 186.9°C
  • PSA: 9.23
  • LogP: 3.23690

Phosphinous acid,P,P-diphenyl-, 2-propen-1-yl ester Related Literature

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